Cas no 338413-69-7 ({2-(2,4-Dichlorophenyl)sulfanyl-3-pyridinyl}methanol)

• Product Name: {2-(2,4-Dichlorophenyl)sulfanyl-3-pyridinyl}methanol
• CAS No: 338413-69-7
• MDL: MFCD00794864
• CID: 4647208
• Update Time: 2025-05-19

{2-(2,4-Dichlorophenyl)sulfanyl-3-pyridinyl}methanol Chemical and Physical Properties

Names and Identifiers

• {2-(2,4-Dichlorophenyl)sulfanyl-3-pyridinyl}methanol

• MDL： MFCD00794864

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers

Additional information on {2-(2,4-Dichlorophenyl)sulfanyl-3-pyridinyl}methanol

Introduction to {2-(2,4-Dichlorophenyl)sulfanyl-3-pyridinyl}methanol (CAS No. 338413-69-7)

{2-(2,4-Dichlorophenyl)sulfanyl-3-pyridinyl}methanol} is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 338413-69-7, features a sulfanyl group linked to a pyridine ring, making it a promising candidate for various biochemical applications. The presence of two chlorine atoms on the phenyl ring enhances its reactivity, which is a critical factor in drug design and synthesis.

The compound's molecular structure consists of a hydroxymethyl group attached to a pyridinyl ring, which is further connected to a phenyl ring substituted with two chlorine atoms at the 2 and 4 positions. This specific arrangement imparts distinct chemical characteristics that make it valuable in the development of novel therapeutic agents. The sulfanyl group not only contributes to the compound's solubility in polar solvents but also serves as a versatile handle for further functionalization, enabling chemists to tailor its properties for specific applications.

Recent research in medicinal chemistry has highlighted the potential of {2-(2,4-Dichlorophenyl)sulfanyl-3-pyridinyl}methanol as a scaffold for designing molecules with enhanced pharmacological activity. The combination of the pyridine and phenyl rings provides a favorable framework for interactions with biological targets, while the sulfanyl and hydroxymethyl groups offer multiple sites for chemical modification. This flexibility has led to its exploration in the development of compounds targeting various diseases, including cancer and inflammatory disorders.

In particular, studies have demonstrated that derivatives of {2-(2,4-Dichlorophenyl)sulfanyl-3-pyridinyl}methanol exhibit promising inhibitory effects on key enzymes involved in disease progression. For instance, modifications to the sulfanyl group have been shown to enhance binding affinity to certain protein targets, leading to more effective therapeutic outcomes. Additionally, the hydroxymethyl group has been investigated for its potential role in modulating metabolic pathways, suggesting its utility in addressing metabolic diseases.

The compound's synthesis involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the desired molecular framework efficiently. These methods not only improve the overall yield but also minimize unwanted byproducts, making the process more sustainable and scalable for industrial applications.

From a pharmacological perspective, {2-(2,4-Dichlorophenyl)sulfanyl-3-pyridinyl}methanol and its derivatives have shown potential in preclinical studies as leads for new drug candidates. The compound's ability to interact with biological macromolecules makes it an attractive starting point for structure-activity relationship (SAR) studies. By systematically modifying its structure, researchers can optimize its pharmacokinetic and pharmacodynamic properties, ultimately leading to more effective and safer medications.

The role of computational chemistry in understanding the behavior of {2-(2,4-Dichlorophenyl)sulfanyl-3-pyridinyl}methanol cannot be overstated. Molecular modeling techniques have been instrumental in predicting how this compound interacts with biological targets at the atomic level. These insights help guide experimental design and accelerate the discovery process by identifying promising derivatives before they are synthesized in the lab.

Furthermore, green chemistry principles have been increasingly applied to the synthesis of {2-(2,4-Dichlorophenyl)sulfanyl-3-pyridinyl}methanol and related compounds. Efforts have focused on reducing waste generation, minimizing energy consumption, and using environmentally benign solvents. Such approaches align with global efforts to develop more sustainable chemical processes while maintaining high standards of product quality.

The future prospects for {2-(2,4-Dichlorophenyl)sulfanyl-3-pyridinyl}methanol are bright, with ongoing research exploring its potential in diverse therapeutic areas. As our understanding of disease mechanisms advances, so too does our ability to design molecules that can modulate these processes effectively. The compound's unique structural features make it a valuable tool for chemists and biologists alike as they strive to develop innovative treatments for complex diseases.